Cas no 22497-21-8 (Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-)
22497-21-8 structure
Product Name:Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-
CAS No:22497-21-8
MF:C15H12N6O3S
MW:356.359180450439
CID:269033
PubChem ID:135534551
Update Time:2025-04-19
Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl-
- NSC102738
- NSC-102738
- 22497-21-8
-
- Inchi: 1S/C15H12N6O3S/c22-14-4-3-12(21(23)24)5-10(14)8-17-20-15(25)18-11-2-1-9-7-16-19-13(9)6-11/h1-8,22H,(H,16,19)(H2,18,20,25)/b17-8-
- InChI Key: HJZPLTSCBOOLQL-IUXPMGMMSA-N
- SMILES: S=C(N/N=C\C1C(=CC=C(C=1)[N+](=O)[O-])O)NC1C=CC2C=NNC=2C=1
Computed Properties
- Exact Mass: 356.06936
- Monoisotopic Mass: 356.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 160A^2
Experimental Properties
- Density: 1.58
- Boiling Point: 539.7°Cat760mmHg
- Flash Point: 280.2°C
- Refractive Index: 1.78
- PSA: 124.98
Hydrazinecarbothioamide,2-[(2-hydroxy-5-nitrophenyl)methylene]-N-1H-indazol-6-yl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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